5-(4-(3-Methylbenzoyl)piperazin-1-yl)-2-(thiophen-2-yl)oxazole-4-carbonitrile

• IUPAC Name: 5-[4-(3-methylbenzoyl)piperazin-1-yl]-2-thiophen-2-yl-1,3-oxazole-4-carbonitrile
• InChI: InChI=1S/C20H18N4O2S/c1-14-4-2-5-15(12-14)19(25)23-7-9-24(10-8-23)20-16(13-21)22-18(26-20)17-6-3-11-27-17/h2-6,11-12H,7-10H2,1H3
• InChI Key: FTGBPZTWNMGBLP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C(=O)N2CCN(CC2)C3=C(N=C(O3)C4=CC=CS4)C#N
• Molecular Formula: C20H18N4O2S
• Molecular Weight: 378.4 g/mol
• CAS No.: 946278-36-0

Description

5-(4-(3-Methylbenzoyl)piperazin-1-yl)-2-(thiophen-2-yl)oxazole-4-carbonitrile is a useful research compound. Its molecular formula is C20H18N4O2S and its molecular weight is 378.45. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antimicrobial Activities

• A study explored the synthesis of novel 1,2,4-triazole derivatives, including compounds structurally related to 5-(4-(3-Methylbenzoyl)piperazin-1-yl)-2-(thiophen-2-yl)oxazole-4-carbonitrile. These compounds were evaluated for their antimicrobial activities, with some showing good to moderate activity against test microorganisms (Bektaş et al., 2007).

Biological Evaluation

• Another research focused on the synthesis and biological evaluation of a series of 1,4-disubstituted 1,2,3-triazole derivatives as potential antimicrobial agents. These derivatives, characterized by various substitutions including piperazine carboxamides, demonstrated moderate to good activities against tested bacterial and fungal strains (Jadhav et al., 2017).

Tuberculostatic Activity

• Research into the synthesis and tuberculostatic activity of certain derivatives, including phenylpiperazineacetic hydrazide cyclization products, has been conducted. These compounds were tested in vitro for their tuberculostatic activity, with minimum inhibiting concentrations within specific ranges, indicating potential for further exploration in the treatment of tuberculosis (Foks et al., 2004).

Design and Synthesis for Antimicrobial Purposes

• The design, synthesis, and antimicrobial activities of azole derivatives were studied, including 1,3,4-oxadiazole, 1,3-thiazolidine, and 1,2,4-triazole derivatives. Some compounds displayed activity against tested microorganisms, underscoring the potential for developing new antimicrobial agents based on such molecular structures (Başoğlu et al., 2013).

Antiviral and Antimicrobial Evaluation

• New urea and thiourea derivatives of piperazine doped with febuxostat were synthesized and evaluated for anti-TMV (Tobacco mosaic virus) and antimicrobial activities. Some compounds exhibited promising antiviral and potent antimicrobial activities, highlighting the versatility of piperazine derivatives in developing bioactive compounds (Reddy et al., 2013).